Cas no 1540-29-0 (Ethyl 2-acetylhexanoate)

Ethyl 2-acetylhexanoate Properties

Names and Identifiers

• Ethyl 2-acetylhexanoate
• 2-n-Butylacetoacetic acid ethyl ester
• Ethyl 2-Butylacetoacetate
• 2-Acetylhexanoic Acid Ethyl Ester
• 2-butyl-acetoacetic acid ethyl ester
• 2-Butylacetoacetic Acid Ethyl Ester
• ethyl 2-n-butyl-3-oxobutyrate
• Ethyl 2-n-butylacetoacetate
• Hexanoic acid,2-acetyl-,ethyl ester
• ethyl 2-acetylcaproate
• ETHYL-N-BUTYLACETOACETATE
• ETHYL 2-ACETYL-N-CAPROATE
• ethyl 2-ethanoylhexanoate
• ETHYL 2-ACETYL-N-HEXANOATE
• Ethyl .alpha.-butylacetoacetate
• 2-acetylcaproic acid ethyl ester
• Hexanoic acid, 2-acetyl-, ethyl ester
• ZTOQBHVLCJERBS-UHFFFAOYSA-N
• ethyl butyl acetoacetate
• ethyl 2-acetyl hexanoate
• ethyl-2-n-butylacetoacetate
• KSC494I1N
• 2-acetyl-hexanoic acid ethyl ester
• Ethyl 2-Acetylhexanoate
• ETHYL 2-BUTYLACETOACETATE
• UNII-CKN84UW7SK
• NSC404202
• EINECS 216-271-5
• FT-0625747
• ETHYL 2-BUTYLACETYLACETATE
• ETHYL 2-BUTYL-3-OXOBUTANOATE
• B0702
• NS00047597
• InChI=1/C10H18O3/c1-4-6-7-9(8(3)11)10(12)13-5-2/h9H,4-7H2,1-3H
• DTXSID20862687
• NSC 11771
• Q27275506
• NSC-404202
• AS-16161
• D70262
• CAPROIC ACID, .ALPHA.-ACETYL-, ETHYL ESTER
• NSC-25322
• Ethyl 2-butylacetoacetate
• NSC 25322
• NSC 404202
• A854732
• 1540-29-0
• NSC11771
• FEMA NO. 4452
• SY036832
• CS-0152388
• AKOS009156384
• AI3-02543
• (+/-)-ETHYL 2-ACETYLHEXANOATE
• EN300-49173
• CKN84UW7SK
• NSC25322
• ethyl 2-N-butylacetoacetate, AldrichCPR
• MFCD00026888
• SCHEMBL650590
• ETHYL 2-ACETYLHEXANOATE, (+/-)-
• 3-CARBETHOXY-2-HEPTANONE
• NSC-11771
• Caproic acid, a-acetyl-, ethyl ester
• DB-043209
• ALBB-021832
• ETHYL 2-ACETYLHEXANOATE
• ETHYL 2-N-BUTYLACETOACETATE
• +Expand

• MDL： MFCD00026888
• InChIKey： ZTOQBHVLCJERBS-UHFFFAOYSA-N
• Inchi： 1S/C10H18O3/c1-4-6-7-9(8(3)11)10(12)13-5-2/h9H,4-7H2,1-3H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 636718

Computed Properties

• Exact Mass: 186.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 186.126
• Heavy Atom Count: 13
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.94490
• PSA: 43.37000
• Refractive Index: 1.4320
• Boiling Point: 224°C(lit.)
• Flash Point: 65°C/1mm
• FEMA: 4452 | ETHYL 2-ACETYLHEXANOATE
• Color/Form: Clear oily liquid.
• Solubility: Insoluble in water, soluble in most organic solvents
• Density: 0.950(lit.)

Ethyl 2-acetylhexanoate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

Ethyl 2-acetylhexanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters